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Compound of Interest

Compound Name: Methothrin

Cat. No.: B1208205 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Methothrin is a synthetic pyrethroid insecticide, a class of compounds known for their potent

activity against a range of insect pests.[1] Like other pyrethroids, its primary mode of action is

the disruption of the insect nervous system, leading to paralysis and death.[1] This technical

guide provides a comprehensive overview of the chemical structure, physicochemical

properties, and available toxicological and analytical data for Methothrin. Due to the limited

availability of public data specifically for Methothrin, this guide also incorporates information

from structurally and functionally related pyrethroids to provide a broader context for its

biological activity and analytical characterization. This document is intended to serve as a

valuable resource for researchers, scientists, and professionals engaged in insecticide

research and development.

Chemical Identity and Physicochemical Properties
Methothrin is chemically identified as [4-(methoxymethyl)phenyl]methyl 2,2-dimethyl-3-(2-

methylprop-1-enyl)cyclopropane-1-carboxylate.[2] It belongs to the pyrethroid class of

insecticides. The key identifiers and physicochemical properties of Methothrin are summarized

in the table below.
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Property Value Reference(s)

IUPAC Name

[4-

(methoxymethyl)phenyl]methyl

2,2-dimethyl-3-(2-methylprop-

1-enyl)cyclopropane-1-

carboxylate

[2]

Alternate IUPAC Name

4-(methoxymethyl)benzyl

(1RS,3RS;1RS,3SR)-2,2-

dimethyl-3-(2-methylprop-1-

enyl)cyclopropanecarboxylate

[3]

CAS Number 34388-29-9 [1][3]

Molecular Formula C₁₉H₂₆O₃ [1][3]

Molecular Weight 302.4 g/mol [1][2]

SMILES String
CC(=CC1C(C1(C)C)C(=O)OC

C2=CC=C(C=C2)COC)C
[1][2]

InChI Key
GQNBIMLHUAWKHJ-

UHFFFAOYSA-N
[1][3]

Appearance
Not specified in available

literature.
-

Boiling Point
Not specified in available

literature.
-

Melting Point
Not specified in available

literature.
-

Solubility
Not specified in available

literature.
-

XLogP3 5.1 [2]

Synthesis
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A general synthetic route for Methothrin involves the esterification of chrysanthemic acid with

4-(methoxymethyl)benzyl alcohol. A more specific method describes the reaction of sodium

chrysanthemate with 4-(methoxymethyl)benzyl chloride in a suitable solvent.[4]

A detailed, step-by-step protocol for the synthesis of Methothrin is not readily available in the

public domain. However, a general representation of the synthesis is provided below.

Reactants

Products

Sodium Chrysanthemate

Reaction

4-(methoxymethyl)benzyl chloride

Methothrin Sodium Chloride

Click to download full resolution via product page

A simplified workflow for the synthesis of Methothrin.

Mechanism of Action and Signaling Pathways
As a pyrethroid insecticide, Methothrin's primary target is the voltage-gated sodium channels

in the nervous systems of insects.[1] By binding to these channels, it disrupts their normal

function, leading to prolonged channel opening, repetitive nerve firing, paralysis, and ultimately,

the death of the insect.
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Broader research on pyrethroids indicates that their effects extend beyond the direct disruption

of sodium channels. They have been shown to interfere with other signaling pathways,

including:

Monoamine Signaling: Pyrethroids can disrupt the signaling of neurotransmitters like

serotonin and dopamine.[3]

MAP Kinase and Circadian Rhythms: Developmental exposure to pyrethroids has been

shown to disrupt molecular pathways related to MAP kinase and circadian rhythms in the

brain.[5][6]

The following diagram illustrates the generalized signaling pathway disruption by pyrethroid

insecticides.
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Pyrethroid (e.g., Methothrin)
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The primary mechanism of action of pyrethroid insecticides.

Toxicological Profile
Specific quantitative toxicological data for Methothrin is limited in publicly available literature.

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
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a warning for acute oral toxicity.[2] The following table summarizes available acute toxicity data

for Methothrin and related pyrethroids for context.

Compound Test Organism Route Value Reference(s)

Methothrin Rat Oral

LD₅₀: >2000

mg/kg (GHS

classification)

[2]

Deltamethrin Rat Oral
LD₅₀: 135-5000

mg/kg
-

Permethrin Rat Oral
LD₅₀: 430-4000

mg/kg
-

Cypermethrin Rat Oral
LD₅₀: 250-4150

mg/kg
-

Metofluthrin Rat Oral
LD₅₀: >2000

mg/kg
-

Note: LD₅₀ (Lethal Dose, 50%) is the dose required to kill half the members of a tested

population. A lower LD₅₀ is indicative of higher toxicity. The wide range of reported LD₅₀ values

for pyrethroids reflects variations in the specific isomer, formulation, and experimental

conditions.

Efficacy
Detailed efficacy data (e.g., LC₅₀ or IC₅₀ values) for Methothrin against specific insect species

are not readily available in the peer-reviewed literature. However, as a pyrethroid, it is expected

to be effective against a variety of pests, including mosquitoes and flies.[1] Efficacy data for a

related pyrethroid, metofluthrin, against Aedes aegypti mosquitoes are provided below for

illustrative purposes.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.researchgate.net/publication/348831749_Adulticidal_Efficacy_and_Sublethal_Effects_of_Metofluthrin_in_Residual_Insecticide_Blends_Against_Wild_Aedes_albopictus_Diptera_Culicidae
https://www.benchchem.com/product/b1208205?utm_src=pdf-body
https://www.researchgate.net/publication/348831749_Adulticidal_Efficacy_and_Sublethal_Effects_of_Metofluthrin_in_Residual_Insecticide_Blends_Against_Wild_Aedes_albopictus_Diptera_Culicidae
https://www.benchchem.com/product/b1208205?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/33503251/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208205?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound Insect Species Value Reference(s)

Metofluthrin Aedes aegypti
LC₅₀: Not specified in

the reference
-

Metofluthrin Aedes aegypti LC₉₅: 0.00032% -

Note: LC₅₀ (Lethal Concentration, 50%) is the concentration of a chemical in the air or water

that is expected to cause death in 50% of the organisms in a defined period.

Experimental Protocols
Detailed, validated experimental protocols for the synthesis and analysis of Methothrin are not

widely published. The following sections provide generalized protocols for the analysis of

pyrethroids, which can be adapted for Methothrin.

Analysis of Stereoisomers by Capillary Gas
Chromatography (GC)
A published method for the separation of stereoisomers of 14 pyrethroids, including

Methothrin, utilized capillary gas chromatography.[7]

Instrumentation: Gas chromatograph equipped with a Flame Ionization Detector (FID).

Column: Fused silica capillary column (10m x 0.53mm x 1.0µm film, QF-1).

Temperatures:

Injector: 280 °C

Detector: 280 °C

Column: 180-260 °C (isothermal, dependent on the pyrethroid).

Carrier Gas: Hydrogen (H₂) at 4.6 mL/min.

Split Ratio: 5:1.
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Injection Volume: 1.0 µL.

General Protocol for Pyrethroid Residue Analysis in Soil
(QuEChERS Method)
The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a common

sample preparation technique for the analysis of pesticide residues in various matrices.

1. Extraction: a. Weigh a homogenized soil sample into a centrifuge tube. b. Add an appropriate

organic solvent (e.g., acetonitrile). c. Add extraction salts (e.g., magnesium sulfate, sodium

acetate). d. Shake or vortex vigorously. e. Centrifuge to separate the layers.

2. Dispersive Solid-Phase Extraction (d-SPE) Cleanup: a. Take an aliquot of the supernatant

from the extraction step. b. Add it to a centrifuge tube containing d-SPE sorbents (e.g., primary

secondary amine (PSA) and C18). c. Vortex and centrifuge.

3. Analysis: a. The final extract can be analyzed by GC-MS or LC-MS/MS.
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Extraction

d-SPE Cleanup

Soil Sample

Add Acetonitrile & Salts

Vortex & Centrifuge

Supernatant Final Extract

Add d-SPE Sorbents Analysis (GC-MS/LC-MS/MS)
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A generalized workflow for the QuEChERS method.

Conclusion
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Methothrin is a synthetic pyrethroid insecticide with a well-defined chemical structure. While its

primary mechanism of action through the disruption of insect sodium channels is understood,

specific quantitative data on its toxicity and efficacy, as well as detailed experimental protocols,

are not extensively available in the public domain. The information on related pyrethroids

provides a valuable framework for understanding its potential biological and environmental

behavior. Further research is needed to fully characterize the toxicological and efficacy profiles

of Methothrin and to develop and validate specific analytical and synthetic methodologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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